Cas no 1807501-83-2 (Endo-BCN-PEG4-t-butyl ester)

• Product Name: Endo-BCN-PEG4-t-butyl ester
• CAS No: 1807501-83-2
• MF: C₂₆H₄₃NO₈
• MW: 497.621528863907
• CID: 3044420
• Update Time: 2024-11-04

Endo-BCN-PEG4-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• endo-BCN-PEG4-t-butyl ester
• endo-BCN-PEG4-Boc
• tert-butyl 3-[2-[2-[2-[2-(9-bicyclo[6.1.0]non-4-ynylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• Endo-BCN-PEG4-t-butyl ester

• Inchi： 1S/C26H43NO8/c1-26(2,3)35-24(28)10-12-30-14-16-32-18-19-33-17-15-31-13-11-27-25(29)34-20-23-21-8-6-4-5-7-9-22(21)23/h21-23H,6-20H2,1-3H3,(H,27,29)
• InChI Key： BSCLHAMNOSOPKH-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCC(=O)OC(C)(C)C)=O)CC1C2CCC#CCCC21

Computed Properties

• Exact Mass: 497.29886733 g/mol
• Monoisotopic Mass: 497.29886733 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 20
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 102
• Molecular Weight: 497.6